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Compound of Interest

Compound Name: 2-Ethyl-3,5-dimethylpyrazine-13C2

Cat. No.: B12374270 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Ethyl-3,5-dimethylpyrazine-
13C2

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Ethyl-3,5-dimethylpyrazine-13C2, compiled for researchers, scientists, and

professionals in drug development. Due to the nature of isotopically labeled compounds, this

guide also includes extensive data on the unlabeled parent compound, 2-Ethyl-3,5-

dimethylpyrazine, to provide a thorough comparative context.

Introduction
2-Ethyl-3,5-dimethylpyrazine is a heterocyclic organic compound belonging to the pyrazine

class.[1][2][3] These compounds are notable for their presence in various foods and are

significant contributors to their aroma and flavor, often described as nutty, roasted, or coffee-

like.[1][2][4] The isotopically labeled variant, 2-Ethyl-3,5-dimethylpyrazine-13C2, incorporates

two carbon-13 isotopes.[5] This labeling renders it an invaluable tool in analytical chemistry,

primarily as an internal standard or tracer for quantitative analysis using techniques such as

mass spectrometry and NMR spectroscopy.[6]

Chemical and Physical Properties
The core chemical properties of both the labeled and unlabeled compounds are summarized

below. The primary distinction lies in their molecular weights due to isotopic enrichment.
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Table 1: General Chemical Properties

Property
2-Ethyl-3,5-
dimethylpyrazine-13C2

2-Ethyl-3,5-
dimethylpyrazine

Molecular Formula C6^13C2H12N2[6] C8H12N2[1][3][4][7]

Molecular Weight 138.18 g/mol [6] 136.19 g/mol [1][4][7]

CAS Number Not Available 13925-07-0[1][7]

Appearance
Colorless to light yellow

liquid[4][8]

Colorless to slightly yellow

liquid[1]

Odor -
Toasted nut, chocolaty, sweet

woody[1][2]

Table 2: Physicochemical Data for 2-Ethyl-3,5-dimethylpyrazine

Property Value

Boiling Point 180-181 °C[2][9]

Density 0.965 g/mL at 25 °C[2][9]

Refractive Index n20/D 1.5015[2][9]

Flash Point 69.4 °C[4][8]

Solubility Soluble in water, oils, and organic solvents[1]

logP 1.59[3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and quantification of 2-Ethyl-3,5-

dimethylpyrazine. While specific spectra for the 13C2-labeled variant are proprietary to

manufacturers, the data for the unlabeled compound are well-documented.

Table 3: Spectroscopic Information for 2-Ethyl-3,5-dimethylpyrazine
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Technique Data Availability

Mass Spectrometry
Electron Ionization (EI) mass spectra are

available in public databases like NIST.[7]

1H NMR
Spectra are available from suppliers like Sigma-

Aldrich.[1]

13C NMR Spectra are available from various sources.[1]

Experimental Protocols
The synthesis of 2-Ethyl-3,5-dimethylpyrazine is well-established. The isotopically labeled

version is synthesized using similar methodologies, substituting standard reagents with their

13C-labeled counterparts. Below is a generalized protocol for the synthesis of the unlabeled

compound.

Synthesis of 2-Ethyl-3,5-dimethylpyrazine
A common method for the synthesis of 2-Ethyl-3,5-dimethylpyrazine involves the alkylation of a

dimethylpyrazine. One documented procedure involves the reaction of 2,5-dimethylpyrazine

with n-propionaldehyde in the presence of iron (II) sulfate and sulfuric acid.[10][11]

Key Steps:

Reaction Setup: 2,5-dimethylpyrazine and FeSO4·7H2O are mixed in water.

Acidification: Concentrated sulfuric acid is added dropwise while maintaining a low

temperature.

Oxidation: Hydrogen peroxide is added, followed by the portion-wise addition of n-

propionaldehyde.

Reaction: The mixture is heated to 50-60°C for several hours.

Workup: The reaction mixture is extracted with an organic solvent (e.g., ethyl acetate). The

aqueous phase is neutralized, and a second extraction is performed.
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Purification: The combined organic phases are concentrated, and the product is purified by

column chromatography.[10][11]

Diagrams
Logical Workflow for the Synthesis of 2-Ethyl-3,5-
dimethylpyrazine

1. Mix 2,5-dimethylpyrazine,
FeSO4·7H2O, and Water

2. Add H2SO4
(dropwise, cool)

3. Add H2O2 and
n-propionaldehyde 4. Heat to 50-60°C 5. Extraction with

Ethyl Acetate
6. Neutralization and
Second Extraction

7. Concentrate Organic
Phases

8. Column
Chromatography

Pure 2-Ethyl-3,5-
dimethylpyrazine

Click to download full resolution via product page

Caption: A generalized workflow for the chemical synthesis of 2-Ethyl-3,5-dimethylpyrazine.

Application of 2-Ethyl-3,5-dimethylpyrazine-13C2 in
Quantitative Analysis
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Caption: Workflow illustrating the use of 2-Ethyl-3,5-dimethylpyrazine-13C2 as an internal

standard.

Conclusion
2-Ethyl-3,5-dimethylpyrazine-13C2 is a critical analytical tool for researchers, while its

unlabeled counterpart is a significant compound in the flavor and fragrance industry. This guide

provides essential chemical and physical data, along with procedural insights, to support its

application in scientific research and development. The provided data and workflows offer a

foundational understanding for professionals working with this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the chemical properties of 2-Ethyl-3,5-
dimethylpyrazine-13C2?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374270#what-are-the-chemical-properties-of-2-
ethyl-3-5-dimethylpyrazine-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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